5-hydroxy-11a-(1-piperidinyl)-6b,7,8,9,10,11a-hexahydro-11H-naphtho[2',1':4,5]furo[2,3-c]azepin-11-one

• IUPAC Name: 8-hydroxy-17-piperidin-1-yl-18-oxa-15-azatetracyclo[8.8.0.02,7.011,17]octadeca-1(10),2,4,6,8-pentaen-16-one
• InChI: InChI=1S/C21H24N2O3/c24-18-13-16-17-9-6-10-22-20(25)21(17,23-11-4-1-5-12-23)26-19(16)15-8-3-2-7-14(15)18/h2-3,7-8,13,17,24H,1,4-6,9-12H2,(H,22,25)
• InChI Key: NNNYZVJYKZYKOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C23C(CCCNC2=O)C4=C(O3)C5=CC=CC=C5C(=C4)O
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

5-hydroxy-11a-(1-piperidinyl)-6b,7,8,9,10,11a-hexahydro-11H-naphtho[2',1':4,5]furo[2,3-c]azepin-11-one is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound 5-hydroxy-11a-(1-piperidinyl)-6b,7,8,9,10,11a-hexahydro-11H-naphtho[2',1':4,5]furo[2,3-c]azepin-11-one is 352.17869263 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-hydroxy-11a-(1-piperidinyl)-6b,7,8,9,10,11a-hexahydro-11H-naphtho[2',1':4,5]furo[2,3-c]azepin-11-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-hydroxy-11a-(1-piperidinyl)-6b,7,8,9,10,11a-hexahydro-11H-naphtho[2',1':4,5]furo[2,3-c]azepin-11-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research in organic synthesis often explores the reactivity and transformation of complex molecules into novel compounds with potential applications in drug development and material science. For instance, studies on the synthesis of hydroxylated binaphthoquinones via amine/hydroxyl exchange reveal the potential of using piperidine and related amines in cyclization reactions to create complex heterocyclic structures (Laatsch, 1989). These processes highlight the versatility of piperidine-based compounds in synthetic organic chemistry, suggesting avenues for exploring the synthesis and applications of the specified compound.

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, piperidine derivatives are frequently investigated for their biological activities, including their potential as therapeutic agents. For example, research on benzo[h][1,6]naphthyridine and azepino[3,2-c]quinoline derivatives as selective antagonists of 5-HT4 receptors demonstrates the importance of such structures in developing new drugs with high affinity and selectivity for specific receptors (Hinschberger et al., 2003). These findings underscore the potential research applications of the specified compound in drug discovery, especially in designing ligands for neurotransmitter receptors.

Antioxidant and Antiproliferative Activity

Compounds with naphthoquinone skeletons have been explored for their antioxidant and antiproliferative activities. Studies on novel series of furo[2,3-g]-1,2,3-benzoxathiazine derivatives, for instance, show moderate DPPH radical-scavenging activity and significant antiproliferative activity against various cancer cell lines (El-Sawy et al., 2013). This suggests that the compound , given its structural complexity and the presence of a naphthoquinone skeleton, could be a candidate for further investigation into its antioxidant and anticancer properties.